Cas no 2229623-84-9 (1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol)
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol
- EN300-1860717
- 2229623-84-9
-
- Inchi: 1S/C13H15NOS/c14-9-11(15)8-12-6-7-13(16-12)10-4-2-1-3-5-10/h1-7,11,15H,8-9,14H2
- InChI Key: DSAYPIJKYIKVNV-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=CC=C1CC(CN)O
Computed Properties
- Exact Mass: 233.08743528g/mol
- Monoisotopic Mass: 233.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.5Ų
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1860717-1g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 1g |
$1543.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-5g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 5g |
$4475.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-10g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 10g |
$6635.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-0.05g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 0.05g |
$1296.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-0.1g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 0.1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-0.25g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 0.25g |
$1420.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-0.5g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 0.5g |
$1482.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-1.0g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1860717-2.5g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 2.5g |
$3025.0 | 2023-09-18 | ||
| Enamine | EN300-1860717-5.0g |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol |
2229623-84-9 | 5g |
$4475.0 | 2023-06-01 |
1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol
Professional Introduction to Compound with CAS No. 2229623-84-9 and Product Name: 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol
The compound identified by the CAS number 2229623-84-9 and the product name 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure incorporates a combination of aromatic and heterocyclic moieties, which are known to contribute to its pharmacological properties.
In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the inherent bioactivity of thiophene derivatives. The presence of a 5-phenylthiophen-2-yl substituent in the compound’s framework suggests a potential for interaction with biological targets, making it a promising candidate for further investigation. This moiety is particularly noteworthy as it has been implicated in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.
The 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol molecule exhibits a stereochemical configuration that is critical for its biological activity. The amine group at the 1-position and the hydroxyl group at the 3-position provide opportunities for hydrogen bonding interactions, which are essential for binding to biological receptors. Furthermore, the propanyl linker between the thiophene ring and the amino group introduces flexibility into the molecule, potentially enhancing its ability to interact with target proteins.
Recent studies have highlighted the importance of thiophene-based compounds in drug discovery. These compounds are known for their ability to modulate various biological pathways, making them valuable scaffolds for developing new drugs. The 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol structure aligns well with this trend, as it combines the bioactive thiophene ring with functional groups that can enhance pharmacokinetic properties.
One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Researchers have been exploring derivatives of this compound to optimize its pharmacological profile. By modifying various structural elements, such as the substitution pattern on the thiophene ring or the length of the propanyl chain, scientists can fine-tune its bioactivity and selectivity.
The synthesis of 1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent pharmacological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-amino-3-(5-phenylthiophen-2-y)propan--2--ol and potential biological targets. These studies have provided insights into binding modes and affinity predictions, which are essential for rational drug design. By integrating experimental data with computational approaches, researchers can accelerate the development process and increase the likelihood of success in identifying novel therapeutic agents.
The pharmacological evaluation of this compound has revealed promising preliminary results. In vitro assays have demonstrated activity against several disease-related targets, including enzymes and receptors involved in inflammation and cancer progression. These findings suggest that further exploration of this molecule could lead to the discovery of new treatments for these conditions.
As research continues to advance, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important for translating laboratory findings into clinical applications. The 1-amino--3--(5--phenylthiophen--2--y)propan--2--ol compound serves as an excellent example of how interdisciplinary efforts can drive innovation in medicinal chemistry.
The future prospects for this compound are exciting, with ongoing studies aimed at elucidating its mechanism of action and optimizing its therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are poised to unlock new possibilities for treating human diseases.
2229623-84-9 (1-amino-3-(5-phenylthiophen-2-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)